Controllable synthesis of layered double hydroxide nanosheets to build organic inhibitor-loaded nanocontainers for enhanced corrosion protection of carbon steel†
Nanoscale Advances Pub Date: 2024-01-03 DOI: 10.1039/D3NA00570D
Abstract
The development of layered double hydroxide (LDH) nanosheets as nanocontainers has been intensively studied in recent years. Despite their potential for application on a large scale, their synthesis in an aqueous medium is rarely reported. Herein, we report a straightforward approach for the controllable synthesis of uniform MgAl-LDH nanosheets by an aqueous nucleation process followed by a hydrothermal treatment. The key to this method relies on the well-dispersed LDH nuclei that are produced by high-speed homogenization. Following the nucleation step, the coalescence of the aggregate hydroxide layers is diminished by hydraulic shear forces, leading to the disaggregation and even distribution of LDH nuclei. As a result, the oriented growth of individual crystals along the horizontal plane becomes predominant, leading to a high surface charge density of the hydroxide sheets and preventing their stacking. The electron microscope virtual proofs showed that the particles had a well-defined circular shape with a thickness of about 2–3 nm. Afterward, for the first time, LDH nanosheets were used to prepare LDH nanocontainers loaded with 2-benzothiazolythio-succinic acid (BTSA) by anion exchange. The incorporation of BTSA into the interlayer region and the emission behavior of the inhibitor were investigated. These results indicate that the prepared nanosheets can be utilized as effective nanocontainers for organic inhibitor loading and anti-corrosion application.
Recommended Literature
- [1] Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†
- [2] Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†
- [3] Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†
- [4] Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide†
- [5] Morphological design strategies to tailor out-of-plane charge transport in conjugated polymer systems for device applications
- [6] Front cover
- [7] Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials†
- [8] Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†
- [9] Correction: In silico decryption of serotonin–receptor binding: local non-covalent interactions and long-range conformational changes
- [10] Degradation of atrazine from the riparian zone with a PEC system based on an anode of N–S–TiO2 nanocrystal-modified TiO2 nanotubes and an activated carbon photocathode
Journal Name：Nanoscale Advances
Research Products
-
CAS no.: 14419-78-4
-
CAS no.: 1467-16-9
